Cas no 78923-08-7 (2-(Dimethoxymethyl)cycloheptan-1-one)

• Product Name: 2-(Dimethoxymethyl)cycloheptan-1-one
• CAS No: 78923-08-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD24217199
• CID: 5605380
• PubChem ID: 115480718
• Update Time: 2023-09-01

2-(Dimethoxymethyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)cycloheptan-1-one
• 78923-08-7
• EN300-1127072
• 2-(Dimethoxymethyl)cycloheptan-1-one

• MDL： MFCD24217199
• Inchi： 1S/C10H18O3/c1-12-10(13-2)8-6-4-3-5-7-9(8)11/h8,10H,3-7H2,1-2H3
• InChI Key： XQAKFOFNLLSLMU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCCCC1)=O)OC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų